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Compound of Interest

Compound Name: SB290157 trifluoroacetate

Cat. No.: B10765874

For Researchers, Scientists, and Drug Development Professionals

Introduction

SB290157 trifluoroacetate is a synthetic, non-peptide molecule widely utilized in biomedical
research as a potent and selective antagonist of the C3a receptor (C3aR). The C3a receptor is
a G protein-coupled receptor that plays a crucial role in the innate immune response by binding
the anaphylatoxin C3a, a cleavage product of the third component of the complement system.
Activation of C3aR on various immune cells, such as mast cells, neutrophils, and
macrophages, triggers a cascade of pro-inflammatory events, including chemotaxis,
degranulation, and cytokine release. By blocking the interaction of C3a with its receptor,
SB290157 trifluoroacetate serves as an invaluable tool for investigating the physiological and
pathological roles of the C3a/C3aR signaling axis in a variety of inflammatory and neurological
conditions.

This document provides comprehensive information on suppliers, purity, and detailed protocols
for the application of SB290157 trifluoroacetate in key in vitro assays. It is intended to guide
researchers in the effective use of this compound for studying C3aR-mediated signaling
pathways and cellular responses.

Supplier and Purity Information

A critical aspect of utilizing small molecule inhibitors in research is ensuring the quality and
purity of the compound. The following table summarizes publicly available information from
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various suppliers of SB290157 trifluoroacetate. Researchers are advised to obtain batch-
specific certificates of analysis for the most accurate information.

Supplier Stated Purity
AbMole BioScience 99.86%

MedChem Express 99.87%

Selleck Chemicals 99.69%

R&D Systems / Tocris >97% (HPLC)[1][2]
Cayman Chemical >95%][3][4]

Santa Cruz Biotechnology =>95%][5]

Creative Biolabs 95%] 6]
Sigma-Aldrich / Calbiochem >95% (HPLC)[7]

C3a Receptor Signaling Pathway

SB290157 exerts its effects by inhibiting the signaling cascade initiated by the binding of C3a to
its receptor, C3aR. Understanding this pathway is essential for designing and interpreting
experiments using this antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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